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Compound of Interest

Compound Name: Anantin

Cat. No.: B15600466

Anantin: A Technical Guide for Researchers

Anantin is a cyclic peptide of microbial origin that has garnered significant interest within the
scientific community for its specific antagonism of the atrial natriuretic factor (ANF) receptor.
This document provides a comprehensive overview of anantin, including its chemical
properties, mechanism of action, and detailed experimental protocols relevant to its study.

Core Properties of Anantin

Anantin is a cyclic polypeptide consisting of 17 L-amino acids.[1][2] It was first isolated from
the fermentation broth of Streptomyces coerulescens.[1] Key quantitative data for anantin are
summarized in the table below.

Property Value Reference
Molecular Formula CooH111N21024 [1]
Molecular Weight 1871.0 g/mol [1]

CAS Number 133658-45-4

) L 0.61 pM (for bovine adrenal
Dissociation Constant (Kd) [1][2]
cortex ANF receptors)

Mechanism of Action: Antagonism of the Atrial
Natriuretic Factor Receptor A (NPR-A)
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Anantin functions as a competitive antagonist of the natriuretic peptide receptor A (NPR-A),
also known as the atrial natriuretic factor (ANF) receptor.[1][2] ANF and other natriuretic
peptides play a crucial role in regulating blood pressure, blood volume, and electrolyte
homeostasis.

The binding of ANF to the extracellular domain of NPR-A induces a conformational change that
activates the receptor's intracellular guanylate cyclase domain.[3][4][5] This, in turn, catalyzes
the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP).
[3][4][5] cGMP then acts as a second messenger, activating cGMP-dependent protein kinase
(PKG), which mediates various downstream physiological effects, including vasodilation and
natriuresis.[3][4]

Anantin exerts its antagonistic effect by competitively binding to the NPR-A receptor, thereby
preventing the binding of ANF and the subsequent downstream signaling cascade.[1] This
leads to an inhibition of ANF-induced cGMP accumulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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